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Compound of Interest

Compound Name: 5-Benzimidazolecarboxylic acid

Cat. No.: B126983 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 5-Benzimidazolecarboxylic acid. These procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and regulatory

compliance in a laboratory setting. It is imperative to consult the specific Safety Data Sheet

(SDS) for 5-Benzimidazolecarboxylic acid and adhere to all local and institutional

regulations.

Hazard Profile and Safety Summary
5-Benzimidazolecarboxylic acid is classified as a hazardous substance.[1] Understanding its

specific hazards is the first step in safe handling and disposal.

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Due to these hazards, 5-Benzimidazolecarboxylic acid must be managed as regulated

hazardous waste.[2][3][4] It should never be disposed of in the regular trash or down the

sanitary sewer.[2][3]
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A summary of important quantitative and identifying information for 5-
Benzimidazolecarboxylic acid is provided below.

Property Value Source

CAS Number 15788-16-6

Molecular Formula C₈H₆N₂O₂ [1]

Molecular Weight 162.15 g/mol [1]

Melting Point >300 °C

GHS Hazard Codes H315, H319, H335 [1]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the disposal of 5-
Benzimidazolecarboxylic acid from the point of generation to final collection.

Step 1: Don Appropriate Personal Protective Equipment
(PPE)
Before handling the chemical waste, ensure you are wearing the appropriate PPE to mitigate

exposure risks.[5]

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.

Respiratory Protection: A dust mask (such as a US N95 type) is required when handling the

solid form to avoid inhaling dust.[6]

Lab Coat: A standard lab coat to protect from skin contact.

Step 2: Waste Segregation
Proper segregation at the point of generation is critical.[5]
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Treat 5-Benzimidazolecarboxylic acid as a solid chemical waste.

Do not mix it with other waste streams such as halogenated solvents, non-halogenated

solvents, or liquid waste.[3][7] Keep it in its own designated container.

Step 3: Prepare the Hazardous Waste Container
Select a container that is appropriate for solid chemical waste.

Compatibility: The container must be compatible with the chemical. A high-density

polyethylene (HDPE) container is a suitable choice.[8]

Condition: Ensure the container is in good condition, with no cracks or leaks, and has a

secure, tightly-fitting lid.[3]

Capacity: Do not overfill the container. It is recommended to fill liquid waste containers to no

more than 75% capacity to allow for expansion.[8] For solid waste, ensure the lid can be

securely closed.

Step 4: Label the Waste Container
Properly labeling the waste container is a critical regulatory requirement.[2][3] The label must

be affixed as soon as the first particle of waste is added.[9]

Use your institution's official "Hazardous Waste" tag.[2][3]

The label must include the following information:

The words "Hazardous Waste".[2][3]

The full chemical name: "5-Benzimidazolecarboxylic acid". Do not use abbreviations or

chemical formulas.[2][3]

The quantity of the waste.

Hazard pictograms indicating it is an irritant.[2]

The date of waste generation.[2]
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Your name, department, and laboratory room number.[2]

Step 5: Store the Waste Container
Store the labeled waste container safely in your laboratory's designated Satellite Accumulation

Area (SAA) until it is ready for pickup.

The container must be kept closed at all times, except when adding waste.[3][9]

Store it away from incompatible materials.[3]

Secondary containment is recommended to contain any potential leaks or spills.[9]

Step 6: Arrange for Disposal
Once the container is full or you no longer need to add to it, arrange for its collection.

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

hazardous waste pickup.[2][3]

Follow their specific procedures for submitting a waste collection request.

Do not transport hazardous waste across campus yourself; this must be done by trained

EHS personnel.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 5-Benzimidazolecarboxylic acid.
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Caption: Workflow for the proper disposal of 5-Benzimidazolecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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